Cas no 1017027-63-2 (1-[4-(piperidine-3-carbonyl)piperazin-1-yl]ethan-1-one)

1-[4-(Piperidine-3-carbonyl)piperazin-1-yl]ethan-1-one is a specialized organic compound featuring a piperazine core functionalized with a piperidine-3-carbonyl moiety and an acetyl group. This structure imparts versatility in medicinal chemistry and drug development, particularly as a scaffold for designing bioactive molecules. The presence of both piperazine and piperidine rings enhances its potential as a pharmacophore, enabling interactions with diverse biological targets. Its well-defined molecular architecture allows for precise modifications, making it valuable in the synthesis of novel therapeutic agents. The compound's stability and synthetic accessibility further support its utility in research applications, including the exploration of central nervous system (CNS) targets and enzyme modulation.
1-[4-(piperidine-3-carbonyl)piperazin-1-yl]ethan-1-one structure
1017027-63-2 structure
Product Name:1-[4-(piperidine-3-carbonyl)piperazin-1-yl]ethan-1-one
CAS No:1017027-63-2
MF:C12H21N3O2
MW:239.314042806625
CID:5046047
Update Time:2025-06-30

1-[4-(piperidine-3-carbonyl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[4-(3-piperidinylcarbonyl)-1-piperazinyl]-
    • 1-[4-(piperidine-3-carbonyl)piperazin-1-yl]ethan-1-one
    • Inchi: 1S/C12H21N3O2/c1-10(16)14-5-7-15(8-6-14)12(17)11-3-2-4-13-9-11/h11,13H,2-9H2,1H3
    • InChI Key: NQWTXMOBMZJHQE-UHFFFAOYSA-N
    • SMILES: C(=O)(N1CCN(C(C2CCCNC2)=O)CC1)C

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P148091-100mg
1-[4-(piperidine-3-carbonyl)piperazin-1-yl]ethan-1-one
1017027-63-2
100mg
$ 115.00 2022-06-03
TRC
P148091-500mg
1-[4-(piperidine-3-carbonyl)piperazin-1-yl]ethan-1-one
1017027-63-2
500mg
$ 435.00 2022-06-03
TRC
P148091-1g
1-[4-(piperidine-3-carbonyl)piperazin-1-yl]ethan-1-one
1017027-63-2
1g
$ 680.00 2022-06-03
Life Chemicals
F1908-1762-0.25g
1-[4-(piperidine-3-carbonyl)piperazin-1-yl]ethan-1-one
1017027-63-2 95%+
0.25g
$694.0 2023-09-07
Life Chemicals
F1908-1762-0.5g
1-[4-(piperidine-3-carbonyl)piperazin-1-yl]ethan-1-one
1017027-63-2 95%+
0.5g
$731.0 2023-09-07
Life Chemicals
F1908-1762-1g
1-[4-(piperidine-3-carbonyl)piperazin-1-yl]ethan-1-one
1017027-63-2 95%+
1g
$770.0 2023-09-07
Life Chemicals
F1908-1762-2.5g
1-[4-(piperidine-3-carbonyl)piperazin-1-yl]ethan-1-one
1017027-63-2 95%+
2.5g
$1679.0 2023-09-07
Life Chemicals
F1908-1762-5g
1-[4-(piperidine-3-carbonyl)piperazin-1-yl]ethan-1-one
1017027-63-2 95%+
5g
$2525.0 2023-09-07
Life Chemicals
F1908-1762-10g
1-[4-(piperidine-3-carbonyl)piperazin-1-yl]ethan-1-one
1017027-63-2 95%+
10g
$3532.0 2023-09-07

Additional information on 1-[4-(piperidine-3-carbonyl)piperazin-1-yl]ethan-1-one

1-[4-(Piperidine-3-carbonyl)piperazin-1-yl]ethan-1-one (CAS No. 1017027-63-2): A Comprehensive Overview

1-[4-(Piperidine-3-carbonyl)piperazin-1-yl]ethan-1-one (CAS No. 1017027-63-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as Piperazinyl Piperidine Ketone, is characterized by its unique structural features and potential therapeutic applications. The compound is a derivative of piperazine and piperidine, two important heterocyclic compounds widely used in the development of various drugs.

The chemical structure of 1-[4-(Piperidine-3-carbonyl)piperazin-1-yl]ethan-1-one consists of a piperazine ring linked to a piperidine ring through a carbonyl group, with an additional ketone group attached to the piperazine ring. This intricate structure confers the compound with specific pharmacological properties, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 1-[4-(Piperidine-3-carbonyl)piperazin-1-yl]ethan-1-one in various therapeutic areas. One notable application is its use as a modulator of ion channels. Ion channels play a crucial role in cellular signaling and are involved in numerous physiological processes, including neurotransmission, muscle contraction, and hormone secretion. Research has shown that 1-[4-(Piperidine-3-carbonyl)piperazin-1-yl]ethan-1-one can selectively modulate specific ion channels, making it a promising lead compound for the treatment of neurological disorders such as epilepsy and chronic pain.

In addition to its ion channel modulating properties, 1-[4-(Piperidine-3-carbonyl)piperazin-1-yl]ethan-1-one has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is associated with various diseases, including arthritis and inflammatory bowel disease. Studies have demonstrated that 1-[4-(Piperidine-3-carbonyl)piperazin-1-yl]ethan-1-one can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation and alleviating symptoms in affected tissues.

The pharmacokinetic properties of 1-[4-(Piperidine-3-carbonyl)piperazin-1-yl]ethan-1-one have also been extensively studied. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a long half-life, which are desirable characteristics for a potential therapeutic agent. These properties suggest that 1-[4-(Piperidine-3-carbonyl)piperazin-1-yl]ethan-1-one could be developed into an effective oral medication for chronic conditions.

Furthermore, the safety profile of 1-[4-(Piperidine-3-carbonyl)piperazin-1-yl]ethan-1-one has been evaluated in preclinical studies. Toxicity assessments have revealed that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support the continued development of 1-[4-(Piperidine-3-carbonyl)piperazin-1-yl]ethan-1-one as a safe and effective therapeutic agent.

In conclusion, 1-[4-(Piperidine-3-carbonyl)piperazin-1-y l]ethan - ione (CAS No. 10 7027 -63 -2) represents an exciting advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse pharmacological activities make it a promising candidate for the development of novel therapeutics targeting neurological disorders, inflammation, and other diseases. Ongoing research continues to uncover new insights into the mechanisms of action and potential applications of this compound, paving the way for future clinical trials and potential commercialization.

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